Cas no 1806993-10-1 (2-(Chloromethyl)-3-(difluoromethyl)-5-fluoropyridine-4-acetic acid)

• Product Name: 2-(Chloromethyl)-3-(difluoromethyl)-5-fluoropyridine-4-acetic acid
• CAS No: 1806993-10-1
• MF: C₉H₇ClF₃NO₂
• MW: 253.605592012405
• CID: 4886443
• Update Time: 2025-06-26

2-(Chloromethyl)-3-(difluoromethyl)-5-fluoropyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-(difluoromethyl)-5-fluoropyridine-4-acetic acid

• Inchi： 1S/C9H7ClF3NO2/c10-2-6-8(9(12)13)4(1-7(15)16)5(11)3-14-6/h3,9H,1-2H2,(H,15,16)
• InChI Key： JHWGNTQXSQHNGR-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=C(C(=CN=1)F)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 1.5
• Topological Polar Surface Area: 50.2

Additional information on 2-(Chloromethyl)-3-(difluoromethyl)-5-fluoropyridine-4-acetic acid

Introduction to 2-(Chloromethyl)-3-(difluoromethyl)-5-fluoropyridine-4-acetic Acid (CAS No. 1806993-10-1)

2-(Chloromethyl)-3-(difluoromethyl)-5-fluoropyridine-4-acetic acid, identified by its Chemical Abstracts Service (CAS) number 1806993-10-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and synthetic utility. The presence of multiple fluorine atoms and a chloromethyl group in its molecular framework imparts unique chemical properties, making it a valuable intermediate in the development of novel therapeutic agents.

The structural configuration of 2-(Chloromethyl)-3-(difluoromethyl)-5-fluoropyridine-4-acetic acid encompasses a pyridine core substituted with a chloromethyl group at the 2-position, a difluoromethyl group at the 3-position, and a fluorine atom at the 5-position. Additionally, the presence of a carboxylic acid moiety at the 4-position further enhances its reactivity and functionalization potential. Such structural features make it an intriguing candidate for further derivatization and exploration in medicinal chemistry.

In recent years, there has been a growing interest in fluorinated pyridines due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The fluorine atoms in 2-(Chloromethyl)-3-(difluoromethyl)-5-fluoropyridine-4-acetic acid contribute to these desirable properties by influencing electronic distributions and steric interactions. This has led to its incorporation in various drug discovery campaigns aimed at identifying compounds with potential therapeutic efficacy.

One of the most compelling aspects of 2-(Chloromethyl)-3-(difluoromethyl)-5-fluoropyridine-4-acetic acid is its role as a key intermediate in the synthesis of biologically active molecules. Researchers have leveraged its reactive chloromethyl group for nucleophilic substitution reactions, enabling the introduction of diverse functional groups such as amines, alcohols, and thiols. This versatility has been exploited in the development of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The difluoromethyl group further enhances the compound's potential by improving lipophilicity and metabolic resistance.

Recent advancements in computational chemistry and high-throughput screening have accelerated the process of identifying promising scaffolds like 2-(Chloromethyl)-3-(difluoromethyl)-5-fluoropyridine-4-acetic acid. Molecular modeling studies have revealed that this compound can interact with specific amino acid residues in target proteins, suggesting its utility in designing selective inhibitors. For instance, preliminary docking experiments indicate that derivatives of this compound may exhibit inhibitory activity against certain enzymes implicated in cancer progression.

The carboxylic acid functionality at the 4-position of 2-(Chloromethyl)-3-(difluoromethyl)-5-fluoropyridine-4-acetic acid provides an additional handle for further chemical modifications. It can be esterified, amidated, or incorporated into more complex structures through condensation reactions. These modifications are crucial for optimizing pharmacokinetic properties such as solubility, bioavailability, and tissue distribution. The ability to fine-tune these parameters is essential for translating laboratory findings into viable clinical candidates.

From an agrochemical perspective, fluorinated pyridines have shown promise as intermediates in the development of novel pesticides and herbicides. The structural features of 2-(Chloromethyl)-3-(difluoromethyl)-5-fluoropyridine-4-acetic acid make it a potential precursor for compounds that target specific enzymatic pathways in pests while minimizing environmental impact. This aligns with global efforts to develop sustainable agricultural solutions that enhance crop protection without compromising ecological balance.

In conclusion, 2-(Chloromethyl)-3-(difluoromethyl)-5-fluoropyridine-4-acetic acid (CAS No. 1806993-10-1) represents a versatile and highly functional compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural attributes, coupled with recent advancements in synthetic methodologies and computational biology, position it as a valuable building block for future drug discovery initiatives. As research continues to uncover new biological targets and therapeutic modalities, compounds like this are likely to play an increasingly important role in addressing global health challenges.